Cas no 99357-37-6 (ethyl(furan-2-yl)methylamine hydrochloride)

• Product Name: ethyl(furan-2-yl)methylamine hydrochloride
• CAS No: 99357-37-6
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 1992433
• PubChem ID: 17331083
• Update Time: 2025-06-11

ethyl(furan-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)ethanaminium chloride
• ethyl(furan-2-ylmethyl)azanium,chloride
• N-ethyl-2-Furanmethanamine HCL
• 14496-33-4 (non-salt)
• CS-0298678
• N-[(Furan-2-yl)methyl]ethanamine--hydrogen chloride (1/1)
• F1974-0022
• F72585
• N-(furan-2-ylmethyl)ethanamine;hydrochloride
• ethyl[(furan-2-yl)methyl]amine hydrochloride
• DTXSID40912734
• N-(furan-2-ylmethyl)ethanamine hydrochloride
• DB-309021
• N-(2-furylmethyl)ethanamine hydrochloride
• EN300-39335
• Ethyl-furan-2-ylmethyl-amine hydrochloride
• AKOS015846995
• ethyl-(2-furylmethyl)azanium chloride
• ethyl(furan-2-ylmethyl)amine hydrochloride
• 99357-37-6
• J-008029
• ethyl(furan-2-yl)methylamine hydrochloride

• MDL： MFCD01725774
• Inchi： 1S/C7H11NO.ClH/c1-2-8-6-7-4-3-5-9-7;/h3-5,8H,2,6H2,1H3;1H
• InChI Key： VSVVTOPMSFNWLR-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNCC

Computed Properties

• Exact Mass: 161.060742
• Monoisotopic Mass: 161.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Experimental Properties

• Color/Form: NA
• Boiling Point: 156.5°C at 760 mmHg
• Flash Point: 143.7±22.3 °C

ethyl(furan-2-yl)methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on ethyl(furan-2-yl)methylamine hydrochloride

Introduction to Ethyl(furan-2-yl)methylamine Hydrochloride (CAS No. 99357-37-6)

Ethyl(furan-2-yl)methylamine hydrochloride, a compound with the chemical formula C₈H₁₄NCl, is a significant derivative in the field of pharmaceutical chemistry. This compound is characterized by its hydrochloride salt form, which enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 99357-37-6 uniquely identifies this substance, ensuring precise classification and handling in research and industrial applications.

The structure of ethyl(furan-2-yl)methylamine hydrochloride incorporates a furan ring, which is a prominent feature in many pharmacologically active compounds. The presence of the furan ring imparts unique electronic and steric properties, influencing its reactivity and interaction with biological targets. This structural motif has been extensively studied for its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

In recent years, there has been growing interest in the pharmacological applications of ethyl(furan-2-yl)methylamine hydrochloride. Research has demonstrated its role as a precursor in the synthesis of novel compounds with potential therapeutic benefits. For instance, derivatives of this molecule have been explored for their effects on neurotransmitter systems, suggesting possible applications in treating neurological disorders. The hydrochloride salt form is particularly advantageous in these studies due to its improved pharmacokinetic properties.

One of the most compelling aspects of ethyl(furan-2-yl)methylamine hydrochloride is its versatility in chemical modifications. The furan ring can be further functionalized to introduce various substituents, allowing for the creation of a diverse library of compounds. This flexibility has enabled researchers to tailor the molecular properties of these derivatives for specific biological activities. For example, modifications at the ethylamino group can alter the compound's solubility and metabolic stability, making it more suitable for certain therapeutic contexts.

The synthesis of ethyl(furan-2-yl)methylamine hydrochloride typically involves multi-step organic reactions, starting from readily available furan derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical use. The hydrochloride salt form is often obtained through a crystallization process, which further refines the compound's quality.

Recent studies have highlighted the biological activity of ethyl(furan-2-yl)methylamine hydrochloride and its derivatives. For instance, research has shown that certain analogs exhibit inhibitory effects on enzymes involved in inflammation pathways. This finding opens up new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects. Additionally, the furan-based scaffold has been investigated for its potential antimicrobial properties, suggesting applications in combating resistant bacterial strains.

The role of ethyl(furan-2-yl)methylamine hydrochloride in drug development is further underscored by its integration into high-throughput screening (HTS) campaigns. These screenings allow researchers to rapidly assess the biological activity of numerous compounds, identifying promising candidates for further optimization. The hydrochloride salt form's compatibility with HTS platforms makes it an ideal candidate for such studies.

In conclusion, ethyl(furan-2-yl)methylamine hydrochloride (CAS No. 99357-37-6) is a versatile and pharmacologically relevant compound with significant potential in medicinal chemistry. Its unique structural features, combined with its ease of modification, make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this molecule and its derivatives, its importance in pharmaceutical innovation is likely to grow.